Cas no 2047-97-4 (Ethanone, 1-(2-methyl-1-cyclohexen-1-yl)-)

• Product Name: Ethanone, 1-(2-methyl-1-cyclohexen-1-yl)-
• CAS No: 2047-97-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1394170
• PubChem ID: 187666
• Update Time: 2025-04-20

Ethanone, 1-(2-methyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-methyl-1-cyclohexen-1-yl)-
• 88449-94-9
• Ethanone, 1-(methylcyclohexenyl)-
• InChI=1/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H2,1-2H
• 1-(2-methylcyclohex-1-en-1-yl)ethanone
• SCHEMBL1782265
• DTXSID60237052
• 1-(Methylcyclohexenyl)ethanone
• 2047-97-4
• 1-Methyl-2-acetylcyclohexen-1

• Inchi： 1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H2,1-2H3
• InChI Key： ZLSWYDUVHMPLTD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)CCCC1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 216.4°C at 760 mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.472
• PSA: 17.07